Cas no 29146-63-2 (1-(3-Hydroxypropyl)-3-phenylthiourea)

• Product Name: 1-(3-Hydroxypropyl)-3-phenylthiourea
• CAS No: 29146-63-2
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 1003344
• PubChem ID: 2063437
• Update Time: 2025-04-20

1-(3-Hydroxypropyl)-3-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3-Hydroxypropyl)-3-phenylthiourea
• (Thiourea, N-(3-hydroxypropyl)-N'-phenyl- )
• 1-(3-HYDROXY-PROPYL)-3-PHENYL-THIOUREA
• 3-(N-formylamino)propan-1-ol
• 3-formamido-1-propanol
• 3-Formylamino-propan-1-ol
• Formamide,N-(3-hydroxypropyl)
• N-(3-Hydroxypropyl)carboxamide
• N-(3-Hydroxy-propyl)-formamid
• N-(3-hydroxy-propyl)-formamide
• N-(3-hydroxypropyl)-N'-phenylthiourea
• N-Phenyl-N'-3-hydroxypropyl-thioharnstoff
• AB00074310-01
• AKOS000964801
• SCHEMBL4575974
• SR-01000196660
• N-(3-hydroxypropyl)-N'-phenylcarbamimidothioic acid
• SR-01000196660-1
• AKOS022140602
• Thiourea,1-(3-hydroxypropyl)-3-phenyl-
• SCHEMBL10789750
• N-(3-Hydroxypropyl)-N'-phenylthiourea #
• CS-0357765
• STL301550
• 29146-63-2
• CBDivE_004042

• MDL： MFCD00459807
• Inchi： 1S/C10H14N2OS/c13-8-4-7-11-10(14)12-9-5-2-1-3-6-9/h1-3,5-6,13H,4,7-8H2,(H2,11,12,14)
• InChI Key： TZFQXYNRNGJOJH-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCCO

Computed Properties

• Exact Mass: 210.08300
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.38000
• LogP: 1.81930